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Compound of Interest

Compound Name: 4'-Aminodibenzo-18-crown-6

CAS No.: 205873-22-9

Cat. No.: B7727677

Get Quote

Crown ethers, a class of cyclic polyethers discovered by Charles J. Pedersen, have

revolutionized the field of supramolecular chemistry.[1][2] Their unique ability to selectively bind

specific metal and organic cations within their central cavity has led to widespread applications

in catalysis, separation science, and analytical chemistry.[1] Among the vast family of crown

ethers, 4'-Aminodibenzo-18-crown-6 stands out as a particularly valuable derivative. The

presence of a reactive amino group on the dibenzo moiety provides a convenient handle for

covalent modification, allowing for its integration into more complex molecular architectures and

functional materials. This guide provides a comprehensive overview of the chemical properties,

structure, synthesis, and key applications of 4'-Aminodibenzo-18-crown-6, tailored for

researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Structure and Physicochemical Properties
4'-Aminodibenzo-18-crown-6 incorporates the foundational 18-crown-6 structure, known for

its high affinity for potassium ions, fused with two benzene rings.[2][3] One of these aromatic

rings is substituted with an amino group, which significantly influences the molecule's reactivity

and utility.
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The structure of 4'-Aminodibenzo-18-crown-6 is characterized by a central hydrophilic cavity

formed by the oxygen atoms of the ether linkages and a more hydrophobic exterior due to the

dibenzo groups. This amphiphilic nature contributes to its solubility in a range of organic

solvents. The lone pair of electrons on the nitrogen atom of the amino group can participate in

hydrogen bonding and allows for a variety of chemical transformations, such as acylation and

alkylation.

A summary of the key physicochemical properties of 4'-Aminodibenzo-18-crown-6 is

presented in the table below.
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Spectroscopic data is crucial for the identification and characterization of 4'-Aminodibenzo-18-
crown-6. Proton Nuclear Magnetic Resonance (¹H NMR) and Carbon-13 Nuclear Magnetic

Resonance (¹³C NMR) spectra provide detailed information about the molecular structure.[1][5]

Fourier-Transform Infrared (FTIR) spectroscopy can be used to identify the characteristic

vibrational modes of the functional groups present, such as the N-H stretching of the amine

and the C-O-C stretching of the ether linkages.[1][6] Ultraviolet-Visible (UV-Vis) spectroscopy

reveals the electronic absorption properties of the molecule, which can be modulated by cation

binding.[7]

Synthesis of 4'-Aminodibenzo-18-crown-6: A Step-
by-Step Protocol
The most common synthetic route to 4'-Aminodibenzo-18-crown-6 involves a two-step

process starting from dibenzo-18-crown-6: nitration followed by reduction.[1] This well-
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established methodology provides a reliable means of producing the desired amino-

functionalized crown ether.

Experimental Protocol
Step 1: Nitration of Dibenzo-18-crown-6

Dissolution: Dissolve dibenzo-18-crown-6 in a suitable solvent, such as acetonitrile.[1]

Nitration: Add nitric acid to the solution. The reaction is typically carried out at room

temperature with stirring.[1]

Work-up: After the reaction is complete, the product, 4'-nitrodibenzo-18-crown-6, can be

isolated by precipitation or extraction. Purification is often achieved by recrystallization.

Step 2: Reduction of 4'-Nitrodibenzo-18-crown-6

Reduction: The nitro group of 4'-nitrodibenzo-18-crown-6 is reduced to an amino group using

a reducing agent. Common choices include hydrazine with a Raney Nickel catalyst in a

solvent like DMF.[1]

Isolation and Purification: The final product, 4'-Aminodibenzo-18-crown-6, is isolated from

the reaction mixture. Purification can be performed by column chromatography or

recrystallization to yield a pure product.

The workflow for the synthesis of 4'-Aminodibenzo-18-crown-6 is illustrated in the diagram

below.
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Caption: Synthetic route to 4'-Aminodibenzo-18-crown-6.

Applications in Research and Development
The unique combination of a cation-binding macrocycle and a reactive amino group makes 4'-
Aminodibenzo-18-crown-6 a versatile tool in various scientific disciplines.

Ion-Selective Electrodes and Sensors
A primary application of 4'-Aminodibenzo-18-crown-6 is in the development of ion-selective

electrodes and sensors.[4][8] The crown ether cavity exhibits a high selectivity for certain

cations, particularly potassium (K⁺) and lead (Pb²⁺) ions.[4] The amino group allows for the

covalent attachment of the crown ether to a variety of surfaces, including gold nanoparticles

and electrode materials.[9] This immobilization is a key step in fabricating robust and reusable

sensors. The binding of a target cation within the crown ether cavity can be detected through

various signal transduction mechanisms, such as changes in electrochemical potential, color,

or fluorescence.[7][9]

The principle of an electrochemical sensor based on 4'-Aminodibenzo-18-crown-6 is depicted

in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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